An In-depth Technical Guide to the Mechanism of Action of Cpp-115
An In-depth Technical Guide to the Mechanism of Action of Cpp-115
For Researchers, Scientists, and Drug Development Professionals
Abstract
Cpp-115, or (1S,3S)-3-amino-4-difluoromethylene-1-cyclopentanoic acid, is a potent, mechanism-based inactivator of γ-aminobutyric acid aminotransferase (GABA-AT).[1] GABA-AT is the primary enzyme responsible for the degradation of the principal inhibitory neurotransmitter in the mammalian central nervous system, GABA. By inhibiting GABA-AT, Cpp-115 elevates brain GABA levels, a therapeutic strategy for various neurological disorders, including epilepsy and addiction.[2] Initially designed to act via a Michael addition pathway, extensive research has revealed a novel and unexpected mechanism of action. Cpp-115 undergoes enzyme-catalyzed hydrolysis, leading to a conformational change in GABA-AT and the formation of a tightly-bound, noncovalent complex.[2][1] This document provides a comprehensive technical overview of the mechanism of action of Cpp-115, detailing the underlying molecular interactions, summarizing key quantitative data, and providing detailed experimental protocols for the characterization of this compound.
Core Mechanism of Action
Cpp-115's primary pharmacological target is the pyridoxal 5'-phosphate (PLP)-dependent enzyme, GABA-AT. The inactivation of GABA-AT by Cpp-115 is a time-dependent process that, contrary to its initial design, does not proceed via a covalent Michael addition. Instead, it follows a unique multi-step mechanism:
-
Enzyme-Catalyzed Hydrolysis: Cpp-115 enters the active site of GABA-AT and undergoes hydrolysis of its difluoromethylene group, a reaction catalyzed by the enzyme itself. This process results in the formation of a carboxylic acid moiety on the Cpp-115 metabolite and the release of two fluoride ions.[2]
-
Metabolite Formation and Coenzyme Conversion: The hydrolysis of Cpp-115 leads to the formation of 4-aminocyclopentane-1,3-dicarboxylic acid and the conversion of the PLP coenzyme to pyridoxamine 5'-phosphate (PMP).[2]
-
Conformational Change and Noncovalent Inhibition: The formation of an aldimine between the Cpp-115 metabolite and PMP induces a critical conformational change in the GABA-AT enzyme. This change disrupts a key electrostatic interaction between the amino acid residues Glutamate-270 (Glu270) and Arginine-445 (Arg445) in the active site. A new, strong electrostatic interaction is then formed between the newly created carboxylate group on the Cpp-115 metabolite and Arg445. This results in a tightly bound, noncovalent complex, effectively inactivating the enzyme.
This novel mechanism, where a mechanism-based inactivator leads to a conformational change and tight, noncovalent binding, represents a new paradigm in enzyme inhibition.
Signaling Pathway of GABA Metabolism and Cpp-115 Inhibition
Caption: Cpp-115 inhibits GABA-AT, preventing GABA degradation.
Quantitative Data
The potency and efficacy of Cpp-115 have been quantified in both preclinical and clinical studies.
Table 1: In Vitro Enzyme Inhibition Data
| Parameter | Cpp-115 | Vigabatrin | Reference |
| Target | GABA-AT | GABA-AT | - |
| KI | 9.7 µM | 850 µM | [1] |
| kinact | 0.50 min-1 | 0.24 min-1 | [1] |
| kinact/KI | 52,000 M-1min-1 | 280 M-1min-1 | [1] |
| Potency vs. Vigabatrin | 187x greater | - | [2][1] |
| Partition Ratio | ~2000 | - | [2] |
Table 2: Preclinical Data (Rat Models)
| Indication | Model | Cpp-115 Dose | Effect | Reference |
| Infantile Spasms | Multiple-hit rat model | 0.1-1 mg/kg/day | Reduced spasms | |
| Cocaine Addiction | Cocaine-induced dopamine increase | 1 mg/kg | Greater inhibition of dopamine increase than 300 mg/kg vigabatrin |
Table 3: Clinical Data (Phase I)
| Parameter | Cpp-115 | Placebo | Reference |
| Brain GABA Levels | 52-141% increase from baseline | No significant change |
Experimental Protocols
GABA-AT Activity Assay (Spectrophotometric)
This protocol describes a coupled-enzyme assay to determine the activity of GABA-AT by monitoring the production of NADPH.
Materials:
-
Purified GABA-AT enzyme
-
GABA solution
-
α-Ketoglutarate (α-KG) solution
-
Nicotinamide adenine dinucleotide phosphate (NADP⁺) solution
-
Succinic semialdehyde dehydrogenase (SSDH)
-
Potassium pyrophosphate buffer (pH 8.5)
-
Spectrophotometer capable of reading at 340 nm
-
96-well microplate (optional)
Procedure:
-
Prepare the Assay Mixture: In a suitable buffer (e.g., 50 mM potassium pyrophosphate, pH 8.5), prepare an assay mixture containing:
-
GABA (final concentration, e.g., 10 mM)
-
α-KG (final concentration, e.g., 2 mM)
-
NADP⁺ (final concentration, e.g., 1 mM)
-
A saturating amount of SSDH
-
-
Enzyme Addition: Add a known amount of purified GABA-AT to initiate the reaction.
-
Spectrophotometric Measurement: Immediately monitor the increase in absorbance at 340 nm at a constant temperature (e.g., 25°C). The rate of increase in absorbance is directly proportional to the rate of NADPH production, and thus to the GABA-AT activity.
-
Inhibitor Studies: To determine the inhibitory activity of Cpp-115, pre-incubate the GABA-AT enzyme with various concentrations of Cpp-115 for different time intervals before adding the assay mixture. The percentage of remaining activity is then calculated relative to a control without the inhibitor.
Experimental Workflow for GABA-AT Activity Assay
References
- 1. Mechanism of Inactivation of γ-Aminobutyric Acid Aminotransferase by (1S,3S)-3-Amino-4-difluoromethylene-1-cyclopentanoic Acid (CPP-115) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Mechanism of inactivation of γ-aminobutyric acid aminotransferase by (1S,3S)-3-amino-4-difluoromethylene-1-cyclopentanoic acid (CPP-115) - PubMed [pubmed.ncbi.nlm.nih.gov]
